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Activating Glutathione Peroxidase 4 (GPX4) is an emerging therapeutic strategy, primarily for its role in

inhibiting a specific type of cell death called ferroptosis [1] [2]. GPX4 is a unique antioxidant enzyme that

directly reduces toxic lipid peroxides within cell membranes, thereby protecting them from damage [1] [3].

The potential benefits of GPX4 activation are being explored in various disease contexts, as outlined in the

table below.

Disease/Context
Role of GPX4
Activation

Key Findings/Mechanisms

Spinal Cord Injury
(SCI) [2]

Inhibits ferroptosis,
promotes neuronal

survival and repair.

Reduces lipid peroxidation, modulates iron
homeostasis, mitigates inflammation; targeted

delivery via engineered exosomes shows promise
in models [2].

Inflammation Control
[1]

Suppresses pro-
inflammatory

pathways.

Suppresses oxidation of arachidonic acid (AA) and
activation of the NF-κB pathway [1].

General Ferroptosis
Suppression [4] [5] [3]

Protects against

oxidative membrane
damage.

Converts lipid hydroperoxides into non-toxic lipid

alcohols using glutathione (GSH); central regulator
of ferroptosis [4] [5] [3].
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GPX4's Central Role in Inhibiting Ferroptosis

The following diagram illustrates the central role of GPX4 in cellular defense, particularly in preventing

ferroptosis, and how its activation exerts a protective effect. The core mechanism involves the reduction of

harmful lipid peroxides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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